Cas no 1398510-92-3 (Tetrahydrofluoroene 52)

• Product Name: Tetrahydrofluoroene 52
• CAS No: 1398510-92-3
• MF: C₂₅H₂₇N₃O₂
• MW: 401.500786066055
• CID: 4597027
• PubChem ID: 118753642
• Update Time: 2025-10-29

Tetrahydrofluoroene 52 Chemical and Physical Properties

Names and Identifiers

• (S)-3-(tert-butyl)-9a-(2-phenoxyethyl)-8,9,9a,10-tetrahydrofluoreno[1,2-d][1,2,3]triazol-7(3H)-one
• Tetrahydrofluoroene 52
• Fluoreno[1,2-d]-1,2,3-triazol-7(3H)-one, 3-(1,1-dimethylethyl)-8,9,9a,10-tetrahydro-9a-(2-phenoxyethyl)-, (9aS)-
• 1398510-92-3
• MK-6913
• AKOS040740208
• CS-0018478
• (9aS)-3-tert-butyl-9a-(2-phenoxyethyl)-9,10-dihydro-8H-indeno[2,1-e]benzotriazol-7-one
• CHEMBL3545274
• DA-58440
• HY-100327

• Inchi： 1S/C25H27N3O2/c1-24(2,3)28-22-10-9-19-20(23(22)26-27-28)16-25(12-11-17(29)15-21(19)25)13-14-30-18-7-5-4-6-8-18/h4-10,15H,11-14,16H2,1-3H3/t25-/m1/s1
• InChI Key： LYLIIGQPIKTONH-RUZDIDTESA-N
• SMILES： N1(C(C)(C)C)C2=CC=C3C4[C@](CCOC5=CC=CC=C5)(CC3=C2N=N1)CCC(=O)C=4

Computed Properties

• Exact Mass: 401.21032711g/mol
• Monoisotopic Mass: 401.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 584.8±35.0 °C at 760 mmHg
• Flash Point: 307.5±25.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Tetrahydrofluoroene 52 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Tetrahydrofluoroene 52

Tetrahydrofluoroene 52 (CAS No. 1398510-92-3): A Comprehensive Overview

Tetrahydrofluoroene 52, identified by the chemical compound identifier CAS No. 1398510-92-3, represents a significant compound in the realm of chemical and pharmaceutical research. This introduction delves into the properties, applications, and recent advancements associated with this molecule, providing a thorough understanding of its role in modern science.

The molecular structure of Tetrahydrofluoroene 52 is characterized by its unique arrangement of atoms, which contributes to its distinct chemical behavior. As a derivative of fluoroene, it exhibits properties that make it particularly valuable in various synthetic and pharmaceutical contexts. The presence of fluorine atoms in its structure imparts specific reactivity and stability, which are harnessed in numerous applications.

In recent years, Tetrahydrofluoroene 52 has garnered attention for its potential in drug development. Researchers have been exploring its utility as a building block for more complex molecules, particularly in the synthesis of novel pharmaceutical agents. The compound's ability to undergo selective reactions under controlled conditions makes it an attractive candidate for medicinal chemistry.

One of the most compelling aspects of Tetrahydrofluoroene 52 is its role in the development of advanced materials. Its unique chemical properties have been leveraged to create polymers and coatings with enhanced durability and functionality. These materials are finding applications in industries ranging from electronics to aerospace, where performance and reliability are paramount.

The pharmaceutical industry has been particularly interested in the therapeutic potential of derivatives of Tetrahydrofluoroene 52. Recent studies have demonstrated its efficacy in modulating biological pathways associated with various diseases. By serving as a precursor for more complex drug molecules, it contributes to the ongoing effort to develop innovative treatments for conditions that were previously difficult to address.

Moreover, the synthesis of Tetrahydrofluoroene 52 has seen significant advancements due to improvements in catalytic processes. These advancements have not only improved the yield and purity of the compound but also reduced the environmental impact of its production. Such innovations align with global efforts to promote sustainable chemistry practices.

The applications of Tetrahydrofluoroene 52 extend beyond pharmaceuticals and materials science. It has been investigated for use in agrochemicals, where its structural properties contribute to the development of more effective pesticides and herbicides. These applications highlight the versatility of the compound and its potential to address multiple challenges across different sectors.

Recent research has also explored the use of Tetrahydrofluoroene 52 in nanotechnology. Its ability to form stable complexes with other molecules has made it a valuable component in the design of nanomaterials with tailored properties. These materials are being tested for applications in drug delivery systems, where precise control over molecular interactions is crucial.

In conclusion, Tetrahydrofluoroene 52 (CAS No. 1398510-92-3) is a multifaceted compound with a wide range of applications in science and industry. Its unique chemical properties have enabled breakthroughs in drug development, materials science, and nanotechnology. As research continues to uncover new possibilities, the significance of this compound is likely to grow even further.